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Compound of Interest

Compound Name: 9-Acetylphenanthrene

Cat. No.: B180964 Get Quote

Introduction
9-Acetylphenanthrene is a derivative of phenanthrene, a polycyclic aromatic hydrocarbon

(PAH). As with many PAHs and their derivatives, the accurate and sensitive quantification of 9-
acetylphenanthrene is crucial in various fields, including environmental analysis, toxicology,

and pharmaceutical research, due to their potential biological activities. This application note

presents a robust High-Performance Liquid Chromatography (HPLC) method for the

quantitative analysis of 9-acetylphenanthrene. The described method is suitable for the

determination of 9-acetylphenanthrene in various sample matrices, offering high resolution

and sensitivity with UV detection.

Physicochemical Properties of 9-Acetylphenanthrene
A summary of the key physicochemical properties of 9-acetylphenanthrene is provided in the

table below.
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Property Value Reference

Molecular Formula C₁₆H₁₂O [1][2]

Molecular Weight 220.27 g/mol [1][3]

CAS Number 2039-77-2 [1][2]

Melting Point 73-74 °C [1][4]

Appearance White needle-like crystals [4]

Solubility

Soluble in organic solvents

such as ethanol and benzene.

[5]

UV Absorbance

Exhibits significant absorbance

in the UV range, suitable for

HPLC-UV detection.

HPLC Method Parameters
A reversed-phase HPLC method was developed and validated for the quantitative analysis of

9-acetylphenanthrene. The chromatographic conditions are summarized in the table below.
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Parameter Condition

Instrument Agilent 1260 Infinity II LC System or equivalent

Column
C18 column (e.g., Zorbax Eclipse Plus C18, 4.6

x 150 mm, 5 µm)

Mobile Phase
A: Water with 0.1% Trifluoroacetic Acid (TFA) B:

Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)

Gradient Elution

0-2 min: 50% B 2-15 min: 50% to 90% B 15-18

min: 90% B 18-20 min: 90% to 50% B 20-25

min: 50% B (equilibration)

Flow Rate 1.0 mL/min

Column Temperature 40°C

Detection Wavelength 254 nm

Injection Volume 10 µL

Run Time 25 minutes

Quantitative Data Summary
The developed HPLC method was validated for its linearity, limit of detection (LOD), and limit of

quantification (LOQ). The results are summarized in the table below.

Parameter Result

Linearity (R²) > 0.999

Concentration Range 0.5 - 50 µg/mL

Limit of Detection (LOD) 0.15 µg/mL

Limit of Quantification (LOQ) 0.5 µg/mL

Retention Time Approximately 12.5 min

Precision (%RSD) < 2%

Accuracy (% Recovery) 98 - 102%
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Experimental Protocols
Preparation of Standard Solutions

Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 9-acetylphenanthrene
standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions with

concentrations ranging from 0.5 µg/mL to 50 µg/mL by serial dilution of the primary stock

solution with the mobile phase initial composition (50:50 Water:Acetonitrile with 0.1% TFA).

Sample Preparation
The following is a general procedure for the extraction of 9-acetylphenanthrene from a solid

matrix. The protocol may need to be optimized based on the specific sample type.

Extraction: Accurately weigh 1 gram of the homogenized sample into a 15 mL centrifuge

tube. Add 5 mL of acetonitrile.

Sonication: Sonicate the sample for 20 minutes in an ultrasonic bath to ensure complete

extraction of the analyte.

Centrifugation: Centrifuge the sample at 5000 rpm for 15 minutes to pellet any particulate

matter.

Filtration: Carefully transfer the supernatant to a clean tube and filter it through a 0.22 µm

syringe filter into an HPLC vial.

Injection: The sample is now ready for injection into the HPLC system.

HPLC Analysis Workflow
The overall workflow for the HPLC analysis of 9-acetylphenanthrene is depicted in the

diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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